5-Fluoro-2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

• IUPAC Name: 5-fluoro-2-(1-thiophen-2-ylsulfonylpyrrolidin-3-yl)oxypyrimidine
• InChI: InChI=1S/C12H12FN3O3S2/c13-9-6-14-12(15-7-9)19-10-3-4-16(8-10)21(17,18)11-2-1-5-20-11/h1-2,5-7,10H,3-4,8H2
• InChI Key: CWAKDHSLXFGBSC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=N2)F)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C12H12FN3O3S2
• Molecular Weight: 329.4 g/mol
• CAS No.: 2034390-05-9

Description

5-Fluoro-2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-3-yl)oxy)pyrimidine is a fluorinated pyrimidine derivative featuring a pyrrolidine ring substituted with a thiophen-2-ylsulfonyl group at the 1-position and linked to the pyrimidine core via an ether bond at the 3-position of pyrrolidine.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Pyrimidine Derivatives with Thiophene Substituents

• Example 63 (): Structure: 2-(1-(4-amino-3-(1H-pyrrolo[2,3-b]pyridin-5-yl)-1H-pyrazolo[3,4-c]pyrimidin-1-yl)ethyl)-5-fluoro-3-(3-fluorophenyl)-4H-chromen-4-one. Key Features: Combines a pyrazolo-pyrimidine core with a chromen-4-one moiety and fluorophenyl group. The 5-fluoro substitution parallels the target compound, but the thiophene in the target is replaced with a pyrrolo-pyridine group. Synthesis: Prepared via Suzuki coupling (Na₂CO₃, Pd catalyst), yielding 32% . Melting Point: 223–226°C, suggesting high crystallinity due to rigid substituents.
• Target Compound: Sulfonyl Group Impact: The thiophen-2-ylsulfonyl group likely enhances solubility in polar solvents compared to the methylthiophene in Example 63.

Pyrimidinone Derivatives ()

• Compound 9: Structure: Contains a pyrimidinone core with a (3,7-dimethyl-octa-2,6-dien-1-yl)thio substituent. Key Features: The thioether linkage contrasts with the sulfonyl group in the target compound. Sulfonyl groups are stronger electron-withdrawing groups, which may stabilize negative charges or alter hydrogen-bonding capacity. Synthesis: Uses tert-butyldimethylsilyl (TBS) and dimethoxytrityl (DMT) protecting groups, indicating sensitivity to hydrolytic conditions .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility Features
Target Compound	Not reported	Not available	Likely polar (sulfonyl group)
Example 63 ()	516.1	223–226	Moderate (chromen-4-one moiety)
Compound 9 ()	Not reported	Not available	Lipophilic (TBS/DMT groups)

Notes:

• Fluorine and sulfonyl groups in the target compound may increase solubility in aqueous buffers compared to lipophilic analogues like Compound 7.
• The absence of melting point data for the target compound highlights a gap in experimental characterization.

Structural and Crystallographic Insights

• SHELX Software () : Widely used for small-molecule crystallography. If the target compound’s structure was resolved via X-ray diffraction, SHELXL or SHELXS would typically refine the data .
• Conformational Analysis: The pyrrolidine ring’s puckering (e.g., envelope vs. twist conformations) could influence binding interactions in biological targets, contrasting with the planar pyrimidinone in Compound 8.